Cas no 928656-99-9 (Benzonitrile, 2-amino-5-(4-pyridinyl)-)
Benzonitrile, 2-amino-5-(4-pyridinyl)-, is a heterocyclic organic compound featuring both benzonitrile and pyridine functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of amino and pyridinyl groups enhances its utility in metal-catalyzed cross-coupling reactions, facilitating the construction of complex molecular frameworks. Its dual functionality allows for selective modifications, enabling precise derivatization for target applications. The compound exhibits moderate solubility in polar organic solvents, aiding in purification and handling. Its stability under standard conditions ensures reliable performance in synthetic workflows, making it a preferred choice for researchers developing bioactive molecules or functional materials.
928656-99-9 structure
Product Name:Benzonitrile, 2-amino-5-(4-pyridinyl)-
CAS No:928656-99-9
MF:C12H9N3
MW:195.219961881638
CID:1978290
PubChem ID:46316838
Update Time:2025-10-29
Benzonitrile, 2-amino-5-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-5-(4-pyridinyl)-
- 2-amino-5-(4-pyridinyl)Benzonitrile
- SCHEMBL5302293
- DB-292769
- A1-39236
- 2-Amino-5-(pyridin-4-yl)benzonitrile
- 928656-99-9
-
- Inchi: 1S/C12H9N3/c13-8-11-7-10(1-2-12(11)14)9-3-5-15-6-4-9/h1-7H,14H2
- InChI Key: HNIQRZPJVPHCNW-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1C#N)C1C=CN=CC=1
Computed Properties
- Exact Mass: 195.079647300Da
- Monoisotopic Mass: 195.079647300Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 62.7Ų
Benzonitrile, 2-amino-5-(4-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029001524-250mg |
2-Amino-5-(pyridin-4-yl)benzonitrile |
928656-99-9 | 95% | 250mg |
$989.80 | 2023-08-31 | |
| Alichem | A029001524-500mg |
2-Amino-5-(pyridin-4-yl)benzonitrile |
928656-99-9 | 95% | 500mg |
$1668.15 | 2023-08-31 | |
| Alichem | A029001524-1g |
2-Amino-5-(pyridin-4-yl)benzonitrile |
928656-99-9 | 95% | 1g |
$2750.25 | 2023-08-31 |
Benzonitrile, 2-amino-5-(4-pyridinyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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